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Compound of Interest

Compound Name:
4-(3,4-Dimethoxyphenyl)-4-

oxobutanoic acid

Cat. No.: B1295999 Get Quote

Proper Disposal of 4-(3,4-Dimethoxyphenyl)-4-
oxobutanoic Acid
The following guide provides essential safety and logistical information for the proper disposal

of 4-(3,4-Dimethoxyphenyl)-4-oxobutanoic acid, ensuring the safety of laboratory personnel

and compliance with environmental regulations. This substance is classified as a hazardous

material and must be handled accordingly.

Safety and Hazard Information
4-(3,4-Dimethoxyphenyl)-4-oxobutanoic acid is a solid substance that poses specific health

risks. It is crucial to handle this chemical with appropriate personal protective equipment (PPE)

in a well-ventilated area to avoid exposure.
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Hazard Classification & Properties Data

GHS Pictogram GHS07 (Harmful)

Signal Word Warning[1]

Hazard Statements

H315: Causes skin irritation[1] H319: Causes

serious eye irritation[1] H335: May cause

respiratory irritation[1]

Precautionary Statements

P261, P264, P271, P280, P302+P352,

P304+P340, P305+P351+P338, P405, P501[2]

[3]

Physical Form Solid

Melting Point 159-161 °C

Boiling Point 432.9 ± 35.0 °C at 760 mmHg

Experimental Protocol: Waste Disposal Procedure
This protocol outlines the step-by-step process for the safe disposal of 4-(3,4-
Dimethoxyphenyl)-4-oxobutanoic acid waste.

Personal Protective Equipment (PPE)
Before handling the chemical for disposal, ensure the following PPE is worn:

Gloves: Chemical-resistant gloves (e.g., nitrile).

Eye Protection: Chemical safety goggles or a face shield.[1]

Lab Coat: A standard laboratory coat to protect from skin contact.

Respiratory Protection: If handling outside of a fume hood or in case of inadequate

ventilation, wear appropriate respiratory protection.[1]

Waste Collection and Containment
Solid Waste:
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Collect solid 4-(3,4-Dimethoxyphenyl)-4-oxobutanoic acid waste, including

contaminated items like weighing paper or pipette tips, in a dedicated, puncture-proof

container.[4]

The waste container must be made of a material compatible with the chemical.

Ensure the container is kept tightly sealed except when adding waste.[2][3]

Contaminated Sharps:

Dispose of any chemically contaminated sharps (e.g., needles, broken glass) in a labeled,

puncture-proof sharps container.[4]

Empty Containers:

Containers that held 4-(3,4-Dimethoxyphenyl)-4-oxobutanoic acid are considered

hazardous waste and should not be treated as regular trash.[5][6]

Thoroughly empty the container. Any residual solid should be collected as hazardous

waste.[4]

Deface or remove the original product label.[4][5]

Label the container as "empty" and dispose of it as hazardous waste through your

institution's waste program.[5]

Labeling and Storage
Labeling: Affix a completed hazardous waste label to the container. The label must include:

The words "Hazardous Waste".[5]

The full chemical name: "4-(3,4-Dimethoxyphenyl)-4-oxobutanoic acid".

The specific hazards (e.g., "Irritant").[5]

The name of the Principal Investigator and laboratory room number.[5]

The date accumulation started.[4]
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Storage:

Store the sealed waste container in a designated Satellite Accumulation Area (SAA).

Ensure the storage area is well-ventilated.[2]

Do not mix this waste with incompatible materials, such as strong acids, alkalis, or

oxidizing agents.[3] Use secondary containment to segregate incompatible waste streams.

[6]

Final Disposal
Do not dispose of this chemical down the drain or in regular trash.[2]

Arrange for pickup and disposal through your institution's Environmental Health & Safety

(EH&S) office or a licensed hazardous waste disposal contractor.[2][7]

Follow all local, state, and federal regulations for hazardous waste disposal.

Disposal Workflow Diagram
The following diagram illustrates the logical workflow for the proper disposal of 4-(3,4-
Dimethoxyphenyl)-4-oxobutanoic acid.
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Step 1: Preparation

Step 2: Containment

Step 3: Labeling & Storage

Step 4: Final Disposal

Identify Waste:
4-(3,4-Dimethoxyphenyl)-4-oxobutanoic acid

Wear Appropriate PPE:
Gloves, Goggles, Lab Coat

Select Compatible,
Sealable Container

Collect Solid Waste &
Contaminated Materials

Attach Hazardous Waste Label:
- Chemical Name

- Hazards
- PI/Lab Info & Date

Store in Designated SAA
(Segregated & in Secondary Containment)

Arrange Pickup via
EH&S or Licensed Contractor

DO NOT Dispose in
Sink or Regular Trash

Click to download full resolution via product page

Caption: Disposal workflow for 4-(3,4-Dimethoxyphenyl)-4-oxobutanoic acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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